Cas no 1245924-75-7 (4,5,6-Trifluorobenzo[c][1,2,5]thiadiazole)

4,5,6-Trifluorobenzo[c][1,2,5]thiadiazole structure
1245924-75-7 structure
Product Name:4,5,6-Trifluorobenzo[c][1,2,5]thiadiazole
CAS No:1245924-75-7
MF:C6HF3N2S
MW:190.145749807358
CID:3036359
PubChem ID:139035986
Update Time:2025-04-21

4,5,6-Trifluorobenzo[c][1,2,5]thiadiazole Chemical and Physical Properties

Names and Identifiers

    • 4,5,6-Trifluorobenzo[c][1,2,5]thiadiazole
    • 1245924-75-7
    • 2,1,3-Benzothiadiazole,4,5,6-trifluoro-
    • Inchi: 1S/C6HF3N2S/c7-2-1-3-6(11-12-10-3)5(9)4(2)8/h1H
    • InChI Key: UBQCYQZYXLDHCO-UHFFFAOYSA-N
    • SMILES: S1N=C2C=C(C(=C(C2=N1)F)F)F

Computed Properties

  • Exact Mass: 189.98125370Da
  • Monoisotopic Mass: 189.98125370Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 54Ų
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